3-(4-Bromo-2-trifluoromethoxyphenyl)propanoic acid

• CAS RN: 509142-75-0
• Molecular Formula: C10H8BrF3O3
• Molecular Weight: 313.07 g/mol
• IUPAC Name: 3-[4-bromo-2-(trifluoromethoxy)phenyl]propanoic acid
• InChI: InChI=1S/C10H8BrF3O3/c11-7-3-1-6(2-4-9(15)16)8(5-7)17-10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
• InChI Key: IHEFQNLVYBGACV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)OC(F)(F)F)CCC(=O)O

Description

“3-(4-Bromo-2-trifluoromethoxyphenyl)propanoic acid” is a chemical compound with the CAS Number: 886499-74-7. It has a molecular weight of 234.17. The compound is solid in its physical form.

Molecular Structure Analysis

The linear formula of “3-(4-Bromo-2-trifluoromethoxyphenyl)propanoic acid” is C10H9F3O3. This indicates that the molecule consists of 10 carbon atoms, 9 hydrogen atoms, 3 fluorine atoms, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

“3-(4-Bromo-2-trifluoromethoxyphenyl)propanoic acid” is a solid at room temperature. The compound should be stored in a dry environment at a temperature between 2-8°C.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling.

Synthesis routes and methods

Procedure details

To a solution of 3-(4-bromo-2-trifluoromethoxy-phenyl)-propan-1-ol obtained in step B of example 62 (1 g, 3.34 mmol) in acetone (15 mL) was added Jones reagent (4 mL) at 4° C. The mixture was stirred at ambient temperature for 2 hr. The solution was poured into water (50 mL), and the aqueous layer was extracted with Et2O (three times). The combined organic layer was dried over MgSO4, filtered, concentrated, and purified by flash chromatography (silica gel, 25% EtOAc in hexane) to give 3-(4-Bromo-2-trifluoromethoxy-phenyl)-propionic acid (930 mg, 89%) as a colorless oil.